Cas no 2227750-06-1 ((3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227750-06-1
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 5959981
• PubChem ID: 165763611
• Update Time: 2025-06-08

(3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1799054
• 2227750-06-1

• Inchi： 1S/C10H10F2O4/c1-16-9-3-7(12)6(11)2-5(9)8(13)4-10(14)15/h2-3,8,13H,4H2,1H3,(H,14,15)/t8-/m0/s1
• InChI Key： DFDALDJFYRGJJT-QMMMGPOBSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@H](CC(=O)O)O)OC)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227750-06-1)

(3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227750-06-1) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a 4,5-difluoro-2-methoxyphenyl group attached to a 3-hydroxypropanoic acid backbone, which contributes to its unique stereochemical and physicochemical properties. Researchers are increasingly interested in this molecule due to its structural similarity to bioactive compounds used in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing demand for fluorinated pharmaceuticals has placed compounds like (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid in the spotlight. Fluorination is a key strategy in modern medicinal chemistry, as it enhances metabolic stability, bioavailability, and binding affinity. This compound’s difluoromethoxy moiety and hydroxypropanoic acid functional group make it a valuable intermediate for synthesizing novel therapeutic agents. Recent studies highlight its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 2227750-06-1 exemplifies the challenges and innovations in asymmetric synthesis. The (3S) stereocenter introduces complexity, requiring advanced chiral auxiliaries or enzymatic resolution techniques. This has spurred discussions in organic chemistry forums about scalable production methods, with many researchers exploring green chemistry approaches to minimize environmental impact. The compound’s methoxyphenyl and hydroxy acid functionalities also make it a candidate for studying structure-activity relationships (SAR) in drug design.

In the context of AI-driven drug discovery, (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid is frequently cited in computational studies. Machine learning models trained on fluorinated compounds often use this molecule as a reference due to its balanced lipophilicity and polarity. This aligns with the industry’s shift toward in silico screening, where researchers prioritize compounds with optimal ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. The compound’s CAS registry number (2227750-06-1) is commonly indexed in chemical databases, facilitating data mining for virtual libraries.

Another area of interest is the compound’s role in biocatalysis. Enzymes such as ketoreductases and lipases have been employed to selectively reduce or esterify the 3-hydroxypropanoic acid moiety, enabling efficient derivatization. This has implications for industrial applications, where sustainable synthesis is a priority. The difluoro substitution pattern also attracts attention in agrochemical research, as similar structures are found in herbicides and fungicides with improved environmental persistence.

For analytical chemists, CAS No. 2227750-06-1 presents opportunities to refine chromatographic and spectroscopic techniques. Its chiral purity is often assessed using HPLC with chiral stationary phases, while NMR studies focus on the 4,5-difluoro-2-methoxyphenyl ring’s electronic effects. These analyses are critical for quality control in pharmaceutical manufacturing, where even minor enantiomeric impurities can alter biological activity.

In summary, (3S)-3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid represents a multifaceted tool for scientific advancement. Its applications span drug development, green chemistry, and computational modeling, reflecting broader trends in chemical innovation. As research continues, this compound is poised to contribute to breakthroughs in targeted therapies and sustainable synthesis methodologies.